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Compound of Interest

Compound Name: 2-Ethylhexanal

Cat. No.: B089479 Get Quote

Essential Safety and Handling Guide for 2-
Ethylhexanal
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2-Ethylhexanal (CAS No. 123-05-7) in a laboratory environment. Adherence to

these procedures is vital for ensuring the safety of all personnel and minimizing environmental

impact.

Hazard Identification: 2-Ethylhexanal is a flammable liquid and vapor that may cause an

allergic skin reaction and is suspected of damaging fertility or the unborn child.[1][2] It is crucial

to use appropriate Personal Protective Equipment (PPE) to prevent exposure.

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling 2-Ethylhexanal to prevent skin and eye contact, and

inhalation of vapors.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical splash goggles or a

face shield.

Protects against splashes that

can cause serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), a lab coat

or chemical-resistant apron,

and closed-toe shoes.

Prevents skin contact, which

can be harmful and cause

irritation or an allergic reaction.

[1][2]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

Protects against the inhalation

of harmful vapors.[3]

Quantitative Data for 2-Ethylhexanal
Property Value

CAS Number 123-05-7

Physical State Liquid

Appearance Colorless

Odor Slight

Melting Point -90 °C / -130 °F[1]

Boiling Point/Range 162 - 165 °C / 323.6 - 329 °F @ 760 mmHg[1]

Flash Point 50 °C / 122 °F[1]

Lower Explosion Limit 0.9 Vol %

Upper Explosion Limit 7.2 Vol %
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Operational Plan: Handling and Disposal
Handling Procedures:

Preparation: Before handling, ensure that a safety shower, eye wash station, and all

necessary PPE are readily available.[4] Read the Safety Data Sheet (SDS) thoroughly.[5]

Ventilation: Always handle 2-Ethylhexanal in a well-ventilated area or a certified chemical

fume hood to minimize vapor inhalation.[5]

Preventing Ignition: Keep the chemical away from heat, sparks, open flames, and other

ignition sources.[1][2] Use non-sparking tools and take precautionary measures against

static discharge.[1]

Transfer: When transferring, ground and bond containers to prevent static electricity buildup.

[2] Handle and open containers with care.

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[2][6] Do not eat, drink, or

smoke in the work area.[6] Wash hands thoroughly after handling.[4][6]

Spill Response:

Evacuate: In case of a spill, evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Stop the leak if it is safe to do so. Contain the spill using inert absorbent

materials like sand, earth, or vermiculite.[1][7] Do not use combustible materials such as

sawdust.[2]

Collection: Collect the absorbed material using spark-proof tools and place it into a suitable,

sealed container for disposal.[1][2]

Decontamination: Clean the spill area thoroughly.

Disposal Plan:
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Waste Collection: Dispose of 2-Ethylhexanal and any contaminated materials in a

designated, labeled, and sealed container.

Regulations: Disposal must be in accordance with all applicable federal, state, and local

environmental regulations.[4][8] Do not flush into surface water or sanitary sewer systems.[1]

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

the removal of the chemical waste.
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Safe Handling Workflow for 2-Ethylhexanal

Preparation
- Review SDS

- Ready PPE, Eyewash, Shower

Handling
- Use Fume Hood

- Avoid Ignition Sources
- Ground Equipment

Use in Experiment

Spill Response
- Evacuate & Ventilate

- Contain with Inert Material
- Collect in Sealed Container

If Spill Occurs

Waste Disposal
- Collect in Labeled Container

- Follow Regulations
- Professional Disposal

Waste

Decontamination
- Clean Work Area

- Decontaminate/Dispose PPE

Contaminated Material

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Ethylhexanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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